Cas no 2356927-45-0 (Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate)

• Product name: Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate
• CAS No: 2356927-45-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6042961
• PubChem ID: 155821794

Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6734788
• Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate
• 2356927-45-0

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-5-4-9(8-15)10-6-11(14)7-10/h9-11H,4-8,14H2,1-3H3
• InChI Key： CQFLCIVVMBNUCD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C1CC(C1)N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate (CAS No. 2356927-45-0)

In the rapidly evolving field of pharmaceutical and organic chemistry, Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate (CAS No. 2356927-45-0) has emerged as a compound of significant interest. This molecule, featuring a pyrrolidine core and a cyclobutyl amine moiety, is widely utilized in drug discovery and medicinal chemistry. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

The growing demand for heterocyclic compounds in drug design has placed Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate at the forefront of research. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance. Researchers frequently search for "pyrrolidine derivatives in drug development" or "cyclobutylamine applications in medicinal chemistry," reflecting the compound's importance in modern pharmacology. Its carbamate-protected amine group also enhances its stability, making it suitable for multi-step synthetic routes.

From a synthetic perspective, Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate offers versatility. The tert-butoxycarbonyl (Boc) protecting group is a critical feature, enabling selective deprotection under mild acidic conditions. This aligns with the industry's shift toward green chemistry and sustainable synthesis. Laboratories often inquire about "Boc-protected amine reactions" or "efficient cyclobutyl ring formation," underscoring the compound's role in optimizing synthetic workflows. Its compatibility with cross-coupling reactions and catalyzed transformations further broadens its utility.

In the context of bioavailability optimization, the pyrrolidine-cyclobutyl scaffold of this compound has drawn attention. Its balanced lipophilicity and conformational rigidity are advantageous for designing CNS-penetrant drugs, a hot topic in neurodegenerative disease research. Queries like "improving blood-brain barrier permeability" or "rigid cyclic amines in drug design" highlight its potential. Additionally, the compound's chiral centers make it a candidate for enantioselective synthesis, addressing the demand for optically pure pharmaceuticals.

Beyond therapeutics, Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate finds applications in material science and catalysis. Its structural motifs are explored in designing ligands for asymmetric catalysis, a trending area in industrial chemistry. Searches for "cyclobutyl-based catalysts" or "pyrrolidine ligands" correlate with these advancements. The compound's stability under diverse conditions also makes it a candidate for polymeric materials and coordination complexes.

In summary, Tert-butyl 3-(3-aminocyclobutyl)pyrrolidine-1-carboxylate (CAS No. 2356927-45-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to catalysis—resonate with current scientific priorities, ensuring its continued prominence in research and industry.